Cas no 20758-47-8 (Pyrrolidine, 1,1',1''-(2-methyl-1,3,5-benzenetriyl)tris-)

• Product Name: Pyrrolidine, 1,1',1''-(2-methyl-1,3,5-benzenetriyl)tris-
• CAS No: 20758-47-8
• MF: C₁₉H₂₉N₃
• MW: 299.453664541245
• CID: 1400027
• PubChem ID: 14170282
• Update Time: 2025-04-20

Pyrrolidine, 1,1',1''-(2-methyl-1,3,5-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1,1',1''-(2-methyl-1,3,5-benzenetriyl)tris-
• 1-(2-methyl-3,5-dipyrrolidin-1-ylphenyl)pyrrolidine
• DTXSID90556864
• 1,1',1''-(2-Methylbenzene-1,3,5-triyl)tripyrrolidine
• 20758-47-8

• Inchi： 1S/C19H29N3/c1-16-18(21-10-4-5-11-21)14-17(20-8-2-3-9-20)15-19(16)22-12-6-7-13-22/h14-15H,2-13H2,1H3
• InChI Key： FQEWAEJECVNYST-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1C=C(C=C(C=1C)N1CCCC1)N1CCCC1

Computed Properties

• Exact Mass: 299.23637
• Monoisotopic Mass: 299.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72